Nucleophilic replacement at an octahedrally co-ordinated metal atom. Part IV. The basic hydrolyses of cis- and trans-dinitro-, -nitrohydroxo- and -nitroammine-bisethylenediaminecobalt(III) salts
Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000153
Abstract
The basic hydrolyses of cis- and trans-[Co en2(NO2)2]+, [Co en2(NO2)OH]+, and [Co en2(NH3)NO2]2+ ions have been studied over the temperature range 25–60° and the Arrhenius parameters have been evaluated. The results are consistent with a unimolecular mechanism.
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